Cas no 898456-41-2 (2,4-difluoro-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide)

2,4-Difluoro-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide is a structurally complex sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its key features include a dihydroquinazolinone core, which is often associated with bioactive properties, and a difluorophenylsulfonamide moiety that may enhance binding affinity and metabolic stability. The presence of fluorine atoms can improve lipophilicity and bioavailability, while the sulfonamide group offers versatility for further functionalization. This compound is of interest for its potential as a scaffold in drug discovery, particularly in targeting enzymes or receptors where sulfonamide-based inhibitors are effective. Its well-defined structure allows for precise modifications to optimize pharmacological activity.
2,4-difluoro-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide structure
898456-41-2 structure
Product Name:2,4-difluoro-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide
CAS No:898456-41-2
MF:C22H17F2N3O3S
MW:441.45049071312
CID:5493041
Update Time:2025-10-28

2,4-difluoro-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2,4-difluoro-N-[2-methyl-4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide
    • 2,4-difluoro-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide
    • Inchi: 1S/C22H17F2N3O3S/c1-13-11-16(27-14(2)25-20-6-4-3-5-17(20)22(27)28)8-9-19(13)26-31(29,30)21-10-7-15(23)12-18(21)24/h3-12,26H,1-2H3
    • InChI Key: KGCIBHSHYBPBIY-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=CC=C(N3C(=O)C4=C(N=C3C)C=CC=C4)C=C2C)(=O)=O)=CC=C(F)C=C1F

2,4-difluoro-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Pricemore >>

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Additional information on 2,4-difluoro-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

Recent Advances in the Study of 2,4-difluoro-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide (CAS: 898456-41-2)

The compound 2,4-difluoro-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide (CAS: 898456-41-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinazoline and sulfonamide moieties, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for drug development.

One of the key findings in recent research is the compound's ability to selectively inhibit specific kinase pathways involved in cancer cell proliferation. In vitro studies have demonstrated that 2,4-difluoro-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide exhibits potent inhibitory activity against certain tyrosine kinases, which are often overexpressed in various malignancies. This selective inhibition suggests a potential for reduced off-target effects compared to existing kinase inhibitors, thereby improving therapeutic outcomes and minimizing adverse effects.

Further investigations into the pharmacokinetic profile of this compound have revealed favorable absorption and distribution properties. Preclinical studies in animal models have shown that the molecule achieves adequate plasma concentrations and demonstrates good tissue penetration, particularly in tumor tissues. These findings are critical for its development as a viable therapeutic agent, as they indicate the compound's ability to reach target sites effectively. Additionally, metabolic stability studies have highlighted its resistance to rapid degradation, suggesting a potentially longer half-life in vivo.

In addition to its anticancer properties, recent research has explored the anti-inflammatory potential of 2,4-difluoro-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide. Preliminary data indicate that the compound can modulate inflammatory cytokine production, making it a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The dual functionality of this molecule—targeting both cancer and inflammation—positions it as a versatile therapeutic agent with broad applications.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, formulation stability, and potential drug-drug interactions need to be addressed in future studies. Moreover, comprehensive toxicology studies are required to ensure its safety profile before advancing to clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of this compound from bench to bedside.

In conclusion, 2,4-difluoro-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide (CAS: 898456-41-2) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and multifaceted biological activities make it a valuable subject for ongoing and future research. Continued exploration of its therapeutic potential, coupled with advancements in formulation and delivery technologies, could pave the way for its successful integration into clinical practice.

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